Cas no 62230-81-3 (Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride)
62230-81-3 structure
Product Name:Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
CAS No:62230-81-3
MF:C12H16ClNO
MW:225.714542388916
CID:453381
PubChem ID:71388541
Update Time:2025-04-19
Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
- 1-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethanone,hydrochloride
- 62230-81-3
- 1-(3-Methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one--hydrogen chloride (1/1)
- DTXSID40810605
-
- Inchi: 1S/C12H15NO.ClH/c1-8-6-10-4-3-5-11(9(2)14)12(10)13-7-8;/h6-7,11H,3-5H2,1-2H3;1H
- InChI Key: QSVXXXYEQWBNIB-UHFFFAOYSA-N
- SMILES: Cl.O=C(C)C1C2C(=CC(C)=CN=2)CCC1
Computed Properties
- Exact Mass: 225.09218
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
62230-81-3 (Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk